tert-butyl N-(1,2,3,4-tetrahydroquinolin-4-yl)carbamate hydrochloride
Overview
Description
Tert-butyl N-(1,2,3,4-tetrahydroquinolin-4-yl)carbamate hydrochloride, or TBTHC, is a synthetic compound that has recently been used in a variety of scientific research applications. TBTHC is a quinoline derivative that has been found to have a variety of biochemical and physiological effects in laboratory experiments.
Scientific Research Applications
TBTHC has been used in a variety of scientific research applications, including as a model compound for studying the structure-activity relationships of quinoline derivatives, as a model compound for studying the interactions between quinoline derivatives and proteins, and as a model compound for studying the effects of quinoline derivatives on the nervous system. Additionally, TBTHC has been used in studies of drug delivery, drug metabolism, and drug toxicity.
Mechanism of Action
The mechanism of action of TBTHC is not yet fully understood. However, it is believed that TBTHC binds to proteins in the body, which then activates a variety of biochemical and physiological processes. In addition, TBTHC is believed to interact with neurotransmitter receptors in the brain, which may lead to changes in behavior and cognition.
Biochemical and Physiological Effects
TBTHC has been found to have a variety of biochemical and physiological effects in laboratory experiments. In particular, TBTHC has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, TBTHC has been found to have an inhibitory effect on the enzyme monoamine oxidase, which is involved in the breakdown of neurotransmitters such as serotonin and dopamine. Furthermore, TBTHC has been found to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
TBTHC has several advantages and limitations for lab experiments. On the one hand, TBTHC is relatively easy to synthesize and is relatively stable, making it an ideal compound for use in laboratory experiments. On the other hand, TBTHC is a relatively weak inhibitor of the enzymes acetylcholinesterase, monoamine oxidase, and cyclooxygenase, which limits its utility in some experiments. Additionally, TBTHC is not yet approved for use in humans, so its effects on humans remain unknown.
Future Directions
There are a variety of potential future directions for TBTHC research. For example, further research is needed to better understand the mechanism of action of TBTHC and to identify additional biochemical and physiological effects of TBTHC. Additionally, further research is needed to explore the potential therapeutic applications of TBTHC, including its potential use as a drug for the treatment of neurological disorders. Furthermore, further research is needed to explore the potential toxicological effects of TBTHC and to identify potential drug interactions. Finally, further research is needed to explore the potential interactions of TBTHC with other drugs, as well as its potential interactions with other quinoline derivatives.
Synthesis Methods
TBTHC is synthesized through a two-step process that involves the reaction of tert-butyl chloroformate and 1,2,3,4-tetrahydroquinoline in an acidic solution. The first step involves the reaction of tert-butyl chloroformate and 1,2,3,4-tetrahydroquinoline to form an intermediate compound, tert-butyl N-(1,2,3,4-tetrahydroquinolin-4-yl)carbamate. The intermediate compound is then reacted with hydrochloric acid to form the final product, tert-butyl N-(1,2,3,4-tetrahydroquinolin-4-yl)carbamate hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(1,2,3,4-tetrahydroquinolin-4-yl)carbamate hydrochloride involves the reaction of tert-butyl carbamate with 1,2,3,4-tetrahydroquinoline in the presence of a catalyst, followed by the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "tert-butyl carbamate", "1,2,3,4-tetrahydroquinoline", "catalyst", "hydrochloric acid" ], "Reaction": [ "Step 1: Add tert-butyl carbamate and 1,2,3,4-tetrahydroquinoline to a reaction vessel.", "Step 2: Add a catalyst to the reaction mixture and stir at a specific temperature and time.", "Step 3: Add hydrochloric acid to the reaction mixture to form the hydrochloride salt.", "Step 4: Isolate the product by filtration or other appropriate means.", "Step 5: Purify the product by recrystallization or other appropriate means." ] } | |
CAS RN |
2749277-60-7 |
Product Name |
tert-butyl N-(1,2,3,4-tetrahydroquinolin-4-yl)carbamate hydrochloride |
Molecular Formula |
C14H21ClN2O2 |
Molecular Weight |
284.8 |
Purity |
95 |
Origin of Product |
United States |
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